Cas no 19078-75-2 (4-Bromo-4-phenylbutyric acid)

• Product Name: 4-Bromo-4-phenylbutyric acid
• CAS No: 19078-75-2
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 2659569
• PubChem ID: 576149
• Update Time: 2024-02-27

4-Bromo-4-phenylbutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-4-phenylbutanoic acid
• 4-Bromo-4-phenylbutyric acid
• γ-Bromobenzenebutyric acid
• Butyric acid, 4-bromo-4-phenyl-
• gamma-Bromobenzenebutyric acid
• PWNLWGDSLXNNFG-UHFFFAOYSA-N
• 4-Bromo-4-phenylbutanoic acid #

• Inchi： 1S/C10H11BrO2/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)
• InChI Key： PWNLWGDSLXNNFG-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids